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Compound of Interest

Compound Name: NSC636819

Cat. No.: B15589291 Get Quote

Technical Support Center: NSC636819
This technical support center provides guidance for researchers, scientists, and drug

development professionals working with the KDM4A/KDM4B inhibitor, NSC636819. The

information provided addresses common questions and troubleshooting scenarios related to

the handling and stability of this compound under experimental conditions.

General Handling and Stability
Proper handling and storage are critical to ensure the integrity and activity of NSC636819.

Based on available product information, the following recommendations should be followed.

Summary of Stability and Storage Conditions
Parameter Recommendation Source

Physical Form Solid [1][2]

Storage Temperature (Solid) 2-8°C, protect from light. [1][3]

Reconstitution Solvent
DMSO (up to 10 mg/mL or 10

mM)
[1][2][3]

Stock Solution Storage Aliquot and freeze at -20°C. [1]

Stock Solution Stability
Stable for up to 3 months at

-20°C.
[1]
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Experimental Protocols
Preparation of NSC636819 Stock Solution (10 mM)

Compound Information:

Molecular Weight: 510.15 g/mol (Note: The molecular weight can be batch-specific due to

hydration. Always refer to the vial label or Certificate of Analysis for the exact molecular

weight of your batch).[1][2][4]

Chemical Name: 1,5-Bis[(1E)-2-(3,4-dichlorophenyl)ethenyl]-2,4-dinitrobenzene.[4]

Materials:

NSC636819 solid

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or cryovials

Procedure:

1. Equilibrate the vial of solid NSC636819 to room temperature before opening to prevent

moisture condensation.

2. To prepare a 10 mM stock solution, dissolve 5.1 mg of NSC636819 in 1 mL of anhydrous

DMSO. Adjust the mass of NSC636819 based on the batch-specific molecular weight if it

differs significantly.

3. Vortex briefly until the compound is fully dissolved. The solution should be clear.

4. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

or cryovials to avoid repeated freeze-thaw cycles.

5. Store the aliquots at -20°C.
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This guide addresses potential issues that may arise during the use of NSC636819 in

experimental settings.
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Issue Potential Cause Recommended Action

Precipitation in stock solution

Improper storage (e.g.,

repeated freeze-thaw cycles,

storage at 4°C).

Discard the solution and

prepare a fresh stock from

solid. Ensure proper aliquoting

and storage at -20°C.

Contamination with water.
Use anhydrous DMSO for

reconstitution.

Precipitation in cell culture

media

Poor aqueous solubility of

NSC636819.

Ensure the final concentration

of DMSO in the cell culture

media is low (typically <0.5%)

and compatible with your cell

line. Perform serial dilutions of

the stock solution in your

experimental buffer or media

immediately before use.

Inconsistent experimental

results
Degradation of stock solution.

Stock solutions are stable for

up to 3 months at -20°C. If the

stock is older, prepare a fresh

solution. Avoid repeated

freeze-thaw cycles.

Inaccurate concentration due

to batch-specific molecular

weight.

Always use the batch-specific

molecular weight provided on

the Certificate of Analysis to

calculate concentrations.[2][4]

Low or no compound activity
Improper storage leading to

degradation.

Confirm that both the solid

compound and stock solutions

have been stored according to

the recommendations (2-8°C

for solid, -20°C for aliquoted

stock).
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Incorrect preparation of the

solution.

Verify calculations and ensure

the compound was fully

dissolved in the appropriate

solvent.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid NSC636819?

A1: The solid compound should be stored at 2-8°C and protected from light.[1][3]

Q2: How should I prepare and store solutions of NSC636819?

A2: NSC636819 is soluble in DMSO.[1][2] It is recommended to prepare a concentrated stock

solution in DMSO, aliquot it into single-use volumes, and store at -20°C for up to 3 months.[1]

Q3: Can I store my NSC636819 stock solution at 4°C?

A3: It is not recommended to store DMSO stock solutions at 4°C for extended periods as this

can lead to precipitation and degradation. The recommended storage temperature for stock

solutions is -20°C.[1]

Q4: Is NSC636819 stable in aqueous solutions or cell culture media?

A4: Like many small molecule inhibitors, NSC636819 has limited solubility in aqueous

solutions. It is recommended to dilute the DMSO stock solution into your aqueous buffer or cell

culture media immediately before use to minimize the risk of precipitation and degradation.

Q5: Are there any known degradation pathways for NSC636819?

A5: Currently, there is no publicly available information detailing specific degradation pathways

of NSC636819 under experimental conditions. To ensure the integrity of the compound, it is

crucial to follow the recommended storage and handling procedures.
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The following diagram outlines a logical workflow for troubleshooting experiments where the

degradation of NSC636819 is suspected.

Inconsistent or Negative
Experimental Results

Verify Storage Conditions
(Solid: 2-8°C, light-protected)

(Stock: -20°C, aliquoted)

Check Age of Stock Solution
(< 3 months?)

Conditions OK

Prepare Fresh Stock Solution
from Solid

Improper Storage

Review Handling Protocol
(Avoided repeated freeze-thaw?

Used anhydrous DMSO?)

Age OK

Too Old

Improper Handling

Repeat Experiment with
Fresh Stock

Handling OK

Results are Consistent
and Positive

Problem Solved

Results Remain Inconsistent

Problem Persists

Troubleshoot Other
Experimental Parameters

(e.g., cell line, reagents, assay protocol)
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Click to download full resolution via product page

Caption: Workflow for Investigating Suspected NSC636819 Degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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